Cas no 1343977-48-9 (3-(quinolin-6-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(quinolin-6-yl)-1,2-oxazol-5-amine
• CAS No: 1343977-48-9
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 6063959
• PubChem ID: 62874703
• Update Time: 2025-11-07

3-(quinolin-6-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine, 3-(6-quinolinyl)-
• 3-(quinolin-6-yl)-1,2-oxazol-5-amine
• EN300-1829597
• 5-Amino-3-(6-quinolyl)isoxazole
• 1343977-48-9
• AKOS012170781
• SY280456
• MFCD17234237
• 3-(Quinolin-6-yl)isoxazol-5-amine

• Inchi： 1S/C12H9N3O/c13-12-7-11(15-16-12)9-3-4-10-8(6-9)2-1-5-14-10/h1-7H,13H2
• InChI Key： UJWTZYPPQPZFEV-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C2=CC=C3C(=C2)C=CC=N3)=N1

Computed Properties

• Exact Mass: 211.074561919g/mol
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 475.5±40.0 °C(Predicted)
• pka: 4.00±0.10(Predicted)

Additional information on 3-(quinolin-6-yl)-1,2-oxazol-5-amine

Introduction to 3-(quinolin-6-yl)-1,2-oxazol-5-amine (CAS No. 1343977-48-9)

3-(quinolin-6-yl)-1,2-oxazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that integrates a quinoline moiety with an oxazole ring. This structural combination has garnered considerable attention due to its potential in modulating biological pathways, particularly in the context of drug discovery and development. The compound, identified by its CAS number 1343977-48-9, represents a promising scaffold for further exploration in medicinal chemistry.

The chemical structure of 3-(quinolin-6-yl)-1,2-oxazol-5-amine consists of a quinoline core, which is a well-known heterocyclic system with extensive pharmacological applications. Quinoline derivatives have been historically utilized in the treatment of various diseases, including malaria and bacterial infections. The integration of the quinoline moiety with an oxazole ring introduces additional functional groups that can interact with biological targets, thereby expanding the compound's therapeutic potential.

The oxazole ring is another key component of this compound, contributing to its unique electronic and steric properties. Oxazole derivatives are known for their role in various biological processes and have been explored as intermediates in the synthesis of bioactive molecules. The presence of an amine group at the 5-position of the oxazole ring further enhances the compound's reactivity and potential for further functionalization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(quinolin-6-yl)-1,2-oxazol-5-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory and oncogenic pathways. The quinoline moiety is particularly noteworthy for its ability to interact with metal ions, which is a common feature in many pharmacologically active compounds.

In the context of drug discovery, the synthesis of analogs derived from 3-(quinolin-6-yl)-1,2-oxazol-5-amine has been a focus of numerous research groups. By modifying specific functional groups within the molecule, scientists aim to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. For instance, substituting the amine group with other nitrogen-containing heterocycles could alter the compound's solubility and metabolic stability.

The pharmaceutical industry has shown particular interest in quinoline-based compounds due to their versatility and historical success in drug development. The structural motif of 3-(quinolin-6-yl)-1,2-oxazol-5-amine aligns well with this trend, offering a promising platform for designing novel therapeutics. Current research indicates that derivatives of this compound may have applications in treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

Molecular dynamics simulations have been employed to investigate the dynamic behavior of 3-(quinolin-6-yl)-1,2-oxazol-5-amine in solution and within biological membranes. These studies provide valuable insights into how the compound might interact with cellular components, such as proteins and nucleic acids. Understanding these interactions at an atomic level is crucial for designing molecules with improved binding affinity and selectivity.

The synthesis of 3-(quinolin-6-yl)-1,2-oxazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of this compound efficiently. The development of novel synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing.

One of the most compelling aspects of 3-(quinolin-6-yl)-1,2-oxazol-5-am ine is its potential as a lead compound for drug development. Preclinical studies have demonstrated that certain derivatives exhibit significant biological activity without notable toxic effects. This balance between efficacy and safety is essential for any candidate drug entering clinical trials. Further investigation into its pharmacological profile will be necessary to fully harness its therapeutic potential.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 3-(quinolin -6 -yl)-1 ,2 - ox az ol -5 -am ine . These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic pathways. By leveraging computational tools alongside traditional experimental methods, researchers can streamline the process of developing new drugs.

In conclusion,3-(quinolin -6 -yl)-1 ,2 - ox az ol -5 -am ine (CAS No . 1343977 -48 -9) represents a fascinating compound with significant pharmaceutical implications . Its unique structural features , coupled with recent advances in computational biology and synthetic chemistry , position it as a valuable asset in ongoing drug discovery efforts . Continued research into this molecule will likely yield novel therapeutic agents targeting various diseases .